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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B610991 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

SRI-31142, with a specific focus on solubility issues in Dimethyl Sulfoxide (DMSO).

Troubleshooting Guide
Issue: Precipitate observed in SRI-31142 DMSO stock
solution.
Possible Causes & Solutions:

Concentration Exceeds Solubility Limit: The reported solubility of SRI-31142 in DMSO is 10

mM.[1] Preparing solutions at concentrations higher than this may lead to precipitation.

Recommendation: Prepare a fresh stock solution at or below 10 mM. If a higher

concentration is required, consider a different solvent or a co-solvent system, though

solubility in other solvents is not widely reported.

Improper Dissolution Technique: The compound may not have fully dissolved initially.

Recommendation: Ensure the solution is thoroughly mixed. Gentle warming (to 37°C) and

vortexing can aid in dissolution. Allow the solution to return to room temperature to check

for any precipitation.

Low-Quality DMSO: The presence of water or other impurities in DMSO can reduce the

solubility of compounds.
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Recommendation: Use anhydrous, high-purity DMSO.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can cause compounds to precipitate out

of solution.

Recommendation: Aliquot the stock solution into smaller, single-use volumes to minimize

the number of freeze-thaw cycles.

Storage Conditions: Improper storage can lead to compound degradation or precipitation.

Recommendation: Store the DMSO stock solution at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).[2]

Experimental Workflow for Troubleshooting
Precipitation
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Caption: Troubleshooting workflow for SRI-31142 precipitation in DMSO.
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Frequently Asked Questions (FAQs)
Q1: What is the recommended maximum concentration of SRI-31142 in DMSO?

A1: The maximum recommended concentration for SRI-31142 in DMSO is 10 mM.[1]

Q2: How should I prepare a stock solution of SRI-31142 in DMSO?

A2: Please refer to the detailed "Experimental Protocol for Preparation of SRI-31142 Stock

Solution" below.

Q3: My SRI-31142 powder won't dissolve in DMSO even at 10 mM. What should I do?

A3: If you are experiencing difficulty dissolving SRI-31142, you can try gentle warming (e.g., in

a 37°C water bath for a few minutes) and vortexing. Ensure you are using high-purity,

anhydrous DMSO. If the issue persists, the compound may have degraded, and it is advisable

to use a fresh vial.

Q4: Can I store my SRI-31142 DMSO stock solution at 4°C?

A4: It is not recommended to store the stock solution at 4°C. For short-term storage, -20°C is

recommended for up to one month, and for long-term storage, -80°C is recommended for up to

six months to maintain stability and prevent precipitation.[2]

Q5: What is the mechanism of action of SRI-31142?

A5: SRI-31142 is a potent, putative allosteric inhibitor of the dopamine transporter (DAT).[2]

Quantitative Data
Property Value Reference

Molecular Formula C29H24N6

Molecular Weight 456.54 g/mol

Solubility in DMSO 10 mM

Ki 1.9 nM
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Experimental Protocols
Protocol: Preparation of a 10 mM SRI-31142 Stock
Solution in DMSO
Materials:

SRI-31142 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of SRI-31142:

For 1 mL of a 10 mM stock solution, you will need 0.45654 mg of SRI-31142 (Molecular

Weight = 456.54 g/mol ).

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 456.54 g/mol * 1000 mg/g = 0.45654 mg

Weigh the SRI-31142 powder:

Carefully weigh out the calculated amount of SRI-31142 and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

SRI-31142 powder.

Dissolve the compound:
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Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

If necessary, gently warm the solution in a 37°C water bath for 2-5 minutes to aid

dissolution. Vortex again.

Visually inspect the solution to ensure there are no visible particles.

Storage:

For immediate use, the solution can be kept at room temperature.

For short-term storage (up to 1 month), store at -20°C.

For long-term storage (up to 6 months), aliquot into single-use volumes and store at

-80°C. Avoid repeated freeze-thaw cycles.

Signaling Pathway
SRI-31142 acts as an allosteric inhibitor of the Dopamine Transporter (DAT). This transporter is

responsible for the reuptake of dopamine from the synaptic cleft back into the presynaptic

neuron, a process that terminates dopamine signaling. By inhibiting DAT, SRI-31142 increases

the concentration and duration of dopamine in the synapse, thereby enhancing dopaminergic

neurotransmission.
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Caption: Mechanism of action of SRI-31142 in the dopaminergic synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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